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Compound of Interest

Compound Name: Docosahexaenoic acid-d5

Cat. No.: B10767427

Essential Safety and Handling Guide for
Docosahexaenoic Acid-d5

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Docosahexaenoic acid-d5 (DHA-d5) in a laboratory setting. The
following information is intended for researchers, scientists, and professionals in drug
development to ensure safe and effective use of this compound.

Hazard Identification and Safety Precautions

Docosahexaenoic acid-d5 is a deuterated form of DHA, an omega-3 fatty acid. It is frequently
supplied as a solution in ethanol. The primary hazards are associated with the solvent, which is
typically a highly flammable liquid and vapor that can cause serious eye irritation[1].

GHS Hazard Classifications:

o Flammable liquids: Category 2 (H225: Highly flammable liquid and vapor)[1]
o Eye irritation: Category 2A (H319: Causes serious eye irritation)[1]

Signal Word: Danger[1]

Precautionary Statements:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b10767427?utm_src=pdf-interest
https://www.benchchem.com/product/b10767427?utm_src=pdf-body
https://www.benchchem.com/product/b10767427?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/10005057m.pdf
https://cdn.caymanchem.com/cdn/msds/10005057m.pdf
https://cdn.caymanchem.com/cdn/msds/10005057m.pdf
https://cdn.caymanchem.com/cdn/msds/10005057m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10767427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Prevention: Keep away from heat, sparks, open flames, and hot surfaces. No smoking. Keep
container tightly closed. Ground/bond container and receiving equipment. Use explosion-
proof electrical/ventilating/lighting equipment. Use only non-sparking tools. Take
precautionary measures against static discharge. Wash hands thoroughly after handling.
Wear protective gloves, protective clothing, eye protection, and face protection[1].

e Response: If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower. If in eyes: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists: Get medical
advice/attention. In case of fire: Use carbon dioxide, dry chemical, or foam for extinction[2].

o Storage: Store in a well-ventilated place. Keep cool[2].
o Disposal: Dispose of contents/container to an approved waste disposal plant[2].

Personal Protective Equipment (PPE)

The following personal protective equipment must be worn when handling Docosahexaenoic
acid-d5:

Protection Type Specification Purpose

o To protect against splashes
) Safety goggles with side-
Eye Protection ] and vapors that can cause
shields ) o
serious eye irritation[3].

) Protective gloves (e.g., nitrile )
Hand Protection To prevent skin contact[3].
rubber)

) ] Impervious clothing (e.g., lab To protect against accidental
Skin and Body Protection )
coat) spills and splashes[3].

Use in a well-ventilated area or o )
) ) ) ] To avoid inhalation of
Respiratory Protection with appropriate exhaust
o vapors[3].
ventilation (e.g., fume hood)

Quantitative Data Summary
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The following table summarizes key quantitative data for Docosahexaenoic acid-d5.

Property Value Reference
Molecular Formula C22H27D502 [4115]
Molecular Weight 333.5 g/mol [4][6]
) >98-99% deuterated forms (da-
Purity [4][5]
ds)
-20°C or -80°C, protect from
Storage Temperature ) [315]
light
Solubility in Ethanol =50 mg/mL [7]
Solubility in DMSO =50 mg/mL [7]
Solubility in DMF =50 mg/mL [7]

Operational Plan: Step-by-Step Handling
Procedures

4.1. Receiving and Storage
 Inspection: Upon receipt, inspect the container for any signs of damage or leakage.
 Verification: Confirm that the product name and specifications on the label match the order.

o Storage: Immediately transfer the product to the recommended storage conditions. Store in a
cool, well-ventilated, and flammable-rated location[3]. Keep the container tightly sealed and
protect from light and air[3][5]. Recommended storage temperatures are -20°C or -80°C|3]

[5].
4.2. Preparation and Use

e Work Area Preparation: Conduct all work in a chemical fume hood to ensure adequate
ventilation[3]. Ensure an accessible safety shower and eye wash station are nearby|[3].

e Personal Protective Equipment: Don the appropriate PPE as outlined in Section 2.
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e Handling:

o

Keep away from all sources of ignition, including heat, sparks, and open flames[1][8].

[¢]

Use non-sparking tools and take precautionary measures against static discharge[1][2].

[¢]

Avoid direct contact with skin and eyes, and prevent inhalation of vapors|[3].

[e]

Avoid prolonged or repeated exposure[1][3].

o Post-Handling: After use, tightly seal the container and return it to the appropriate storage
location. Wash hands and any exposed skin thoroughly with soap and water.

4.3. Accidental Release Measures

e Immediate Actions:
o Evacuate personnel from the affected area.
o Ensure adequate ventilation.
o Remove all sources of ignition.

o Containment and Cleanup:

[e]

Wear full personal protective equipment[3].

[e]

Absorb the spill with an inert, liquid-binding material such as sand, diatomite, or universal
binders[1].

[e]

Collect the absorbed material into a suitable, labeled container for disposal.

o

Decontaminate the spill area and equipment by scrubbing with alcohol[3].

o Environmental Precautions: Prevent the spilled material from entering sewers or surface and
ground water[1].

Disposal Plan
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» Waste Identification: All materials contaminated with Docosahexaenoic acid-d5, including
empty containers, absorbent materials from spills, and used disposable PPE, should be
considered hazardous waste.

» Waste Collection:

o Collect waste in clearly labeled, sealed containers.

o Do not mix with other waste streams unless compatible.
o Disposal Procedure:

o Disposal must be carried out in accordance with all applicable federal, state, and local
environmental regulations[1].

o Do not dispose of the product in household garbage or allow it to reach the sewage
system[1].

o Arrange for disposal through a licensed professional waste disposal service.

Experimental Workflow and Safety Diagram

The following diagram illustrates the standard workflow for handling Docosahexaenoic acid-
d5, incorporating key safety checkpoints.
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Caption: Workflow for the safe handling of Docosahexaenoic acid-d5 from preparation to
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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